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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and comparative protocols for the extraction

of Friedelan-3-one, a pentacyclic triterpenoid with significant pharmacological potential, using

Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE).[1][2][3]

These advanced techniques offer significant advantages over traditional methods in terms of

efficiency, extraction time, and solvent consumption.[1][2]

Introduction to Friedelan-3-one
Friedelan-3-one, also known as Friedelin, is a naturally occurring pentacyclic triterpenoid

found in a variety of plant species, including those from the Celastraceae, Asteraceae, and

Euphorbiaceae families.[1][3] It has been isolated from various plant parts, such as leaves,

bark, and roots.[1] This compound has garnered considerable interest in the pharmaceutical

and nutraceutical industries due to its wide range of biological activities, including anti-

inflammatory, antioxidant, anticancer, and antimicrobial properties.[1][4] Efficient extraction of

Friedelan-3-one from its natural sources is a critical step for further research and

development.
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Both UAE and MAE are modern, green extraction techniques that utilize energy to enhance the

extraction process. UAE employs high-frequency sound waves to induce cavitation, which

disrupts plant cell walls and enhances solvent penetration. MAE utilizes microwave energy to

heat the solvent and plant matrix, leading to rapid cell lysis and release of target compounds.

The choice between UAE and MAE can depend on several factors, including the specific plant

matrix, desired yield, and available equipment. The following tables summarize typical

experimental parameters and comparative performance for the extraction of triterpenoids,

including Friedelan-3-one, based on available literature.

Table 1: Comparison of Optimized Extraction
Parameters for Triterpenoids using UAE and MAE

Parameter
Ultrasound-
Assisted Extraction
(UAE)

Microwave-
Assisted Extraction
(MAE)

Source(s)

Solvent
Ethanol (71-85%),

Acetone-water mixture

Ethanol (60-73%),

Methanol-water

mixture

[5][6][7][8][9][10]

Solvent Concentration 65-85% 42-73% [5][8][9][10][11]

Temperature 30 - 78.2 °C 51 - 100 °C [5][6][7][11][12]

Extraction Time 33.6 - 51 min 7 - 60 min [5][6][7][11][12][13]

Power/Amplitude 160 - 180 W 362 - 900 W [5][6][7][11]

Solid-to-Liquid Ratio 1:8 - 1:26.1 (g/mL) 1:15 - 1:32 (g/mL)
[5][6][7][8][9][10][11]

[12][13]

Table 2: Comparative Extraction Yields of Triterpenoids
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Extraction
Method

Plant Source
Target
Compound

Yield Source(s)

Ultrasound-

Assisted

Extraction (UAE)

Monteverdia

aquifolia leaves
Friedelin 6.6% [1]

Microwave-

Assisted

Extraction (MAE)

Actinidia

deliciosa root
Triterpenoids

84.96%

(recovery)
[8][9]

Ultrasound-

Assisted

Extraction (UAE)

Gomphrena

celosioides

Triterpenoid

Saponins
2.337% [11][12]

Microwave-

Assisted

Extraction (MAE)

Lactuca indica

leaves

Total

Triterpenoids
29.17 mg/g [13]

Experimental Protocols
The following are generalized protocols for the extraction of Friedelan-3-one using UAE and

MAE. Researchers should consider these as a starting point and may need to optimize the

parameters for their specific plant material and equipment.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of
Friedelan-3-one
Materials and Equipment

Dried and powdered plant material (e.g., Putranjiva roxburghii leaves)

Ethanol (70-95%)

Ultrasonic bath or probe sonicator

Extraction vessel (beaker or flask)

Filtration system (e.g., Whatman No. 1 filter paper, vacuum filtration apparatus)
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Rotary evaporator

Analytical balance

Heating mantle or water bath

Procedure
Sample Preparation: Weigh a known amount of the dried, powdered plant material (e.g., 10

g).

Solvent Addition: Place the plant material into the extraction vessel and add the extraction

solvent (e.g., 71% ethanol) at a specific solid-to-liquid ratio (e.g., 1:10 g/mL).[7]

Ultrasonication: Place the extraction vessel in the ultrasonic bath or immerse the probe of

the sonicator into the mixture.

Set Parameters: Set the desired extraction parameters:

Temperature: 30 °C[5][7]

Time: 45 minutes[7]

Power: 160 W[7]

Extraction: Begin the ultrasonic-assisted extraction and maintain the parameters for the set

duration.

Filtration: After extraction, separate the extract from the plant residue by filtration.

Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced

pressure to obtain the crude extract.

Drying and Weighing: Dry the crude extract to a constant weight and calculate the extraction

yield.
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Protocol 2: Microwave-Assisted Extraction (MAE) of
Friedelan-3-one
Materials and Equipment

Dried and powdered plant material (e.g., Putranjiva roxburghii leaves)

Ethanol (70-95%)

Microwave extraction system (closed-vessel or open-vessel)

Extraction vessels (microwave-safe)

Filtration system

Rotary evaporator

Analytical balance

Procedure
Sample Preparation: Weigh a known amount of the dried, powdered plant material (e.g., 10

g).

Solvent Addition: Place the plant material into a microwave-safe extraction vessel and add

the extraction solvent (e.g., 72.67% ethanol) at a specific solid-to-liquid ratio (e.g., 1:15

g/mL).[8][9]

Microwave Irradiation: Secure the vessel in the microwave extractor.

Set Parameters: Program the microwave extractor with the desired parameters:

Power: 362.12 W[8][9]

Temperature: (as controlled by the system, often ramped to a set point)

Time: 30 minutes[8][9]

Extraction: Start the microwave extraction program.
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Cooling: After the extraction is complete, allow the vessel to cool to a safe temperature

before opening.

Filtration: Separate the extract from the plant residue by filtration.

Solvent Evaporation: Concentrate the filtrate using a rotary evaporator.

Drying and Weighing: Dry the crude extract to a constant weight and calculate the extraction

yield.

Visualized Workflows and Relationships
To further clarify the experimental processes and the relationship between the techniques and

the target compound, the following diagrams are provided.
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(Set Time, Temp, Power)
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Caption: Workflow for Ultrasound-Assisted Extraction (UAE) of Friedelan-3-one.
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Start: Dried Plant Material
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Caption: Workflow for Microwave-Assisted Extraction (MAE) of Friedelan-3-one.
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Caption: Logical relationship between extraction methods and the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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